1-[[1-[(3-Chlorophenyl)methyl]-2-oxo-3-indolylidene]amino]-3-(2-fluorophenyl)thiourea

• Molecular Formula: C22H16ClFN4OS
• Molecular Weight: 438.9 g/mol
• IUPAC Name: 1-[1-[(3-chlorophenyl)methyl]-2-hydroxyindol-3-yl]imino-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C22H16ClFN4OS/c23-15-7-5-6-14(12-15)13-28-19-11-4-1-8-16(19)20(21(28)29)26-27-22(30)25-18-10-3-2-9-17(18)24/h1-12,29H,13H2,(H,25,30)
• InChI Key: YFDVIUYECSKAOK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=C(N2CC3=CC(=CC=C3)Cl)O)N=NC(=S)NC4=CC=CC=C4F

Description

1-[[1-[(3-chlorophenyl)methyl]-2-oxo-3-indolylidene]amino]-3-(2-fluorophenyl)thiourea is a member of indoles.

Scientific Research Applications

Synthesis and Biological Applications

• Synthesis and Structure Analysis : Thiourea derivatives, including compounds with chlorophenyl and fluorophenyl groups, have been synthesized and analyzed for their molecular structures. This involves spectroscopic techniques and molecular docking studies, suggesting interactions with DNA and proteins (Hussain et al., 2020).
• Antimicrobial Activity : Certain thiourea compounds have shown significant antimicrobial properties. This includes the synthesis and characterization of various thiourea derivatives with antibacterial and antifungal activities (Limban, Marutescu, & Chifiriuc, 2011).
• Antitumor Activity : Sorafenib derivatives, possessing thiourea structures, have been synthesized and evaluated for their antiproliferative activity against different cancer cell lines. These studies highlight the potential of thiourea compounds in cancer research (Guan et al., 2018).

Chemical Properties and Reactions

• Chemical Reactivity and Structure : The effect of fluorine substitution on thiourea compounds' crystal structures and vibrational properties has been investigated, revealing insights into their chemical reactivity and conformational space (Saeed, Erben, & Flörke, 2010).
• Synthesis of Complexes : The synthesis of thiourea complexes with various metals has been explored, providing information on their structural and spectroscopic properties. This includes studies on nickel and cobalt complexes (Khan et al., 2020).

Applications in Enzyme Inhibition and Sensing

• Enzyme Inhibition : Thiourea derivatives have been found to be effective enzyme inhibitors, particularly against cholinesterases. This suggests their potential in neurological and other related fields (Rahman et al., 2021).
• Sensing Probes : Some thiourea compounds have demonstrated the potential as sensing probes for toxic metals like mercury, indicating their applicability in environmental monitoring (Rahman et al., 2021).